Cas no 2138264-89-6 (Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro-)
Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro-
-
- Inchi: 1S/C10H17BrS/c1-9(2)6-10(9,7-11)8-3-4-12-5-8/h8H,3-7H2,1-2H3
- InChI Key: DZHBRXXTIGAHKD-UHFFFAOYSA-N
- SMILES: C1SCCC1C1(CBr)CC1(C)C
Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678649-0.05g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 0.05g |
$1308.0 | 2025-03-12 | |
| Enamine | EN300-678649-0.1g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 0.1g |
$1371.0 | 2025-03-12 | |
| Enamine | EN300-678649-0.25g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 0.25g |
$1432.0 | 2025-03-12 | |
| Enamine | EN300-678649-0.5g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 0.5g |
$1495.0 | 2025-03-12 | |
| Enamine | EN300-678649-1.0g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 1.0g |
$1557.0 | 2025-03-12 | |
| Enamine | EN300-678649-2.5g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 2.5g |
$3051.0 | 2025-03-12 | |
| Enamine | EN300-678649-5.0g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 5.0g |
$4517.0 | 2025-03-12 | |
| Enamine | EN300-678649-10.0g |
3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]thiolane |
2138264-89-6 | 95.0% | 10.0g |
$6697.0 | 2025-03-12 |
Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro-
Recent Advances in the Study of Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- (CAS: 2138264-89-6)
Thiophene derivatives have long been recognized for their significant roles in pharmaceutical and agrochemical applications due to their unique chemical properties and biological activities. Among these, Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- (CAS: 2138264-89-6) has recently emerged as a compound of interest in medicinal chemistry and drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.
The compound, characterized by its bromomethyl and dimethylcyclopropyl functional groups, exhibits promising reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its use in the development of novel antiviral and anticancer agents. For instance, researchers have demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting specific viral proteases, highlighting its potential in antiviral drug design.
In addition to its antiviral properties, Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- has shown notable activity in modulating cellular pathways associated with cancer progression. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to the compound's ability to interfere with key signaling pathways involved in cell proliferation and apoptosis.
The synthesis of Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- has also been optimized in recent years, with advancements in catalytic methods improving yield and purity. A team of researchers from the University of Cambridge developed a novel catalytic system that significantly reduces the formation of by-products, thereby enhancing the efficiency of the synthesis process. These methodological improvements are expected to facilitate larger-scale production and further pharmacological studies.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued investigation into Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- and its derivatives.
In conclusion, Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro- (CAS: 2138264-89-6) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and biological activities make it a valuable subject of study in the fields of medicinal chemistry and drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating a broader range of diseases.
2138264-89-6 (Thiophene, 3-[1-(bromomethyl)-2,2-dimethylcyclopropyl]tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)